Cas no 1349719-12-5 (1-Bromo-2,3-difluoro-5-iodobenzene)
1-Bromo-2,3-difluoro-5-iodobenzene Chemical and Physical Properties
Names and Identifiers
-
- E91922
- 1-bromo-2,3-difluoro-5-iodobenzene
- MFCD20233283
- 3-Bromo-4,5-difluoroiodobenzene
- CS-0194229
- AB91627
- 1349719-12-5
- AS-85595
- 1-Bromo-2,3-difluoro-5-iodobenzene
-
- MDL: MFCD20233283
- Inchi: 1S/C6H2BrF2I/c7-4-1-3(10)2-5(8)6(4)9/h1-2H
- InChI Key: CSKBENOAYOLQER-UHFFFAOYSA-N
- SMILES: IC1C=C(C(=C(C=1)Br)F)F
Computed Properties
- Exact Mass: 317.83527g/mol
- Monoisotopic Mass: 317.83527g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 10
- Rotatable Bond Count: 0
- Complexity: 122
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.5
- Topological Polar Surface Area: 0Ų
1-Bromo-2,3-difluoro-5-iodobenzene Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A013025726-1g |
1-Bromo-2,3-difluoro-5-iodobenzene |
1349719-12-5 | 97% | 1g |
1,475.10 USD | 2021-06-22 | |
| Alichem | A013025726-250mg |
1-Bromo-2,3-difluoro-5-iodobenzene |
1349719-12-5 | 97% | 250mg |
484.80 USD | 2021-06-22 | |
| Alichem | A013025726-500mg |
1-Bromo-2,3-difluoro-5-iodobenzene |
1349719-12-5 | 97% | 500mg |
831.30 USD | 2021-06-22 | |
| Apollo Scientific | PC58046-250mg |
1-Bromo-2,3-difluoro-5-iodobenzene |
1349719-12-5 | 250mg |
£188.00 | 2025-02-21 | ||
| Apollo Scientific | PC58046-1g |
1-Bromo-2,3-difluoro-5-iodobenzene |
1349719-12-5 | 1g |
£241.00 | 2025-02-21 | ||
| Apollo Scientific | PC58046-5g |
1-Bromo-2,3-difluoro-5-iodobenzene |
1349719-12-5 | 5g |
£860.00 | 2025-02-21 | ||
| Fluorochem | 070571-250mg |
3-Bromo-4,5-difluoroiodobenzene |
1349719-12-5 | 250mg |
£188.00 | 2022-03-01 | ||
| Fluorochem | 070571-1g |
3-Bromo-4,5-difluoroiodobenzene |
1349719-12-5 | 1g |
£287.00 | 2022-03-01 | ||
| Fluorochem | 070571-5g |
3-Bromo-4,5-difluoroiodobenzene |
1349719-12-5 | 5g |
£924.00 | 2022-03-01 | ||
| Advanced ChemBlocks | N26849-250MG |
1-Bromo-2,3-difluoro-5-iodobenzene |
1349719-12-5 | 95% | 250MG |
$170 | 2023-09-15 |
1-Bromo-2,3-difluoro-5-iodobenzene Related Literature
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
Additional information on 1-Bromo-2,3-difluoro-5-iodobenzene
Introduction to 1-Bromo-2,3-difluoro-5-iodobenzene (CAS No. 1349719-12-5)
1-Bromo-2,3-difluoro-5-iodobenzene, identified by its Chemical Abstracts Service (CAS) number 1349719-12-5, is a specialized organic compound that has garnered significant attention in the field of medicinal chemistry and materials science. This compound belongs to the class of halogenated aromatic hydrocarbons, featuring both bromine and iodine substituents along with fluorine atoms at specific positions on the benzene ring. The unique arrangement of these halogen atoms imparts distinct electronic and steric properties, making it a valuable intermediate in the synthesis of various pharmacologically active molecules.
The structural configuration of 1-Bromo-2,3-difluoro-5-iodobenzene makes it a versatile building block for the development of novel compounds. The presence of bromine and iodine at the 1 and 5 positions, respectively, allows for further functionalization through cross-coupling reactions such as Suzuki-Miyaura, Stille, or Sonogashira couplings. These reactions are widely employed in the synthesis of complex organic molecules, including heterocyclic compounds and biaryl structures that are prevalent in modern drug candidates.
In recent years, there has been a surge in research focusing on halogenated aromatic compounds due to their enhanced binding affinity and metabolic stability. 1-Bromo-2,3-difluoro-5-iodobenzene exemplifies this trend, as its fluorinated and iodinated substituents contribute to favorable pharmacokinetic properties. Specifically, the fluorine atoms can improve lipophilicity and metabolic resistance, while the iodine moiety serves as a handle for further derivatization. These attributes have made this compound particularly attractive for the design of kinase inhibitors, antiviral agents, and anticancer drugs.
One of the most compelling applications of 1-Bromo-2,3-difluoro-5-iodobenzene lies in its role as a precursor in the synthesis of targeted small molecules. For instance, researchers have utilized this compound to develop novel inhibitors of tyrosine kinases, which are critical targets in oncology. The precise halogenation pattern allows for selective interactions with specific amino acid residues in the enzyme active site, thereby enhancing drug efficacy while minimizing off-target effects. This has been particularly relevant in the development of next-generation anticancer therapies that aim to overcome resistance mechanisms associated with existing treatments.
The compound's utility extends beyond pharmaceutical applications into materials science. Fluorinated aromatic compounds are known for their exceptional thermal stability and chemical resistance, making them ideal candidates for high-performance materials. 1-Bromo-2,3-difluoro-5-iodobenzene, with its unique halogen distribution, has been explored in the synthesis of advanced polymers and liquid crystals that exhibit improved mechanical strength and optical properties. These materials find applications in electronics, coatings, and specialty films where high performance is paramount.
Recent advancements in synthetic methodologies have further expanded the potential uses of 1-Bromo-2,3-difluoro-5-iodobenzene. For example, transition-metal-catalyzed reactions have enabled the efficient construction of complex molecular architectures from this intermediate. Such techniques have been instrumental in generating novel scaffolds with tailored biological activities. Moreover, computational studies have played a crucial role in predicting the reactivity and properties of derivatives derived from this compound, allowing for more rational drug design strategies.
The pharmacological significance of halogenated aromatics has also been highlighted by several clinical studies. Compounds featuring similar halogenation patterns to that of 1-Bromo-2,3-difluoro-5-iodobenzene have demonstrated promising results in preclinical trials for various diseases. These findings underscore the importance of continued research into this class of compounds and their derivatives. The ability to fine-tune electronic and steric properties through strategic halogenation offers a powerful tool for medicinal chemists seeking to optimize drug-like characteristics.
In conclusion, 1-Bromo-2,3-difluoro-5-iodobenzene (CAS No. 1349719-12-5) represents a cornerstone in modern synthetic chemistry and drug development. Its unique structural features facilitate diverse chemical transformations and impart desirable physicochemical properties that are highly valued in both pharmaceuticals and advanced materials. As research progresses, it is anticipated that new applications and innovations will continue to emerge from this versatile intermediate.
1349719-12-5 (1-Bromo-2,3-difluoro-5-iodobenzene) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)